Cas no 922527-71-7 (Dodecanenitrile, 3-hydroxy-, (3R)-)

• Product Name: Dodecanenitrile, 3-hydroxy-, (3R)-
• CAS No: 922527-71-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 740185
• PubChem ID: 15965731
• Update Time: 2025-04-19

Dodecanenitrile, 3-hydroxy-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Dodecanenitrile, 3-hydroxy-, (3R)-
• (3R)-3-hydroxydodecanenitrile
• 922527-71-7
• DTXSID00580514

• Inchi： 1S/C12H23NO/c1-2-3-4-5-6-7-8-9-12(14)10-11-13/h12,14H,2-10H2,1H3/t12-/m1/s1
• InChI Key： BSFVTQCUZFZZJN-GFCCVEGCSA-N
• SMILES： O[C@@H](CC#N)CCCCCCCCC

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44Ų